Cas no 7162-18-7 (2-chloroethyl N-hydroxycarbamate)

• Product Name: 2-chloroethyl N-hydroxycarbamate
• CAS No: 7162-18-7
• MF: C₃H₆ClNO₃
• MW: 139.537640094757
• CID: 976620
• PubChem ID: 146005
• Update Time: 2025-04-19

2-chloroethyl N-hydroxycarbamate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl N-hydroxycarbamate
• Carbamic acid, hydroxy-, 2-chloroethyl ester
• 2-Chloroethyl hydroxycarbamate
• DTXSID90221863
• 7162-18-7

• Inchi： 1S/C3H6ClNO3/c4-1-2-8-3(6)5-7/h7H,1-2H2,(H,5,6)
• InChI Key： SAIQRKYNOUAIDK-UHFFFAOYSA-N
• SMILES： ClCCOC(NO)=O

Computed Properties

• Exact Mass: 139.00368
• Monoisotopic Mass: 139.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56